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Compound of Interest

Compound Name: LDN-211904 oxalate

Cat. No.: B560391 Get Quote

[5-9] No content is available for these search results. [1] SAFETY DATA SHEET - Sigma-

Aldrich (2025-04-28) Uses advised against. : The product is being supplied under the TSCA

R&D Exemption. (40 CFR Section 720.36). It is the recipient's responsibility to comply with the

requirements of the R&D exemption. The product may not be used for a non-exempt

commercial purpose under TSCA unless appropriate consent is granted in writing by.

MilliporeSigma. 1.3 Details of the supplier of the safety data sheet. Company. : Sigma-Aldrich

Inc. 3050 SPRUCE ST. ST. LOUIS MO 63103. UNITED STATES. Telephone. : +1 314 771-

5765. Fax. : +1 800 325-5052. 1.4 Emergency telephone. Emergency Phone #. : 800-424-9300

CHEMTREC (USA) +1-703-. 527-3887 CHEMTREC (International) 24. Hours/day; 7

Days/week. SECTION 2. HAZARDS IDENTIFICATION. GHS classification in accordance with

the OSHA Hazard Communication Standard. (29 CFR 1910.1200). Serious eye damage. :

Category 1. Respiratory sensitization : Sub-category 1B. Page 2. Sigma-Aldrich - PHR1528.

Page 2 of 13. The life science business of Merck KGaA, Darmstadt, Germany operates as

MilliporeSigma in the US and Canada. Skin sensitization. : Category 1. Germ cell mutagenicity.

: Category 2. Carcinogenicity. : Category 2. Reproductive toxicity. : Category 1B. Effects on or

via lactation. Specific target organ toxicity - repeated exposure. : Category 1. Other hazards.

None known. GHS label elements. Hazard pictograms. : Signal Word. : Danger. Hazard

Statements. : H317 May cause an allergic skin reaction. H318 Causes serious eye damage.

H334 May cause allergy or asthma symptoms or breathing difficulties if inhaled. H341

Suspected of causing genetic defects. H351 Suspected of causing cancer. H360 May damage

fertility or the unborn child. H362 May cause harm to breast-fed children. H372 Causes

damage to organs through prolonged or repeated exposure. Precautionary Statements :

Prevention: P201 Obtain special instructions before use. P202 Do not handle until all safety
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precautions have. ... (2025-04-28) P501 Dispose of contents/ container to an approved waste

disposal plant. ... General advice : First aiders need to protect themselves. Show this material

safety data sheet to the doctor in attendance. If inhaled : After inhalation: fresh air. Call in

physician. In case of skin contact : In case of skin contact: Take off immediately all

contaminated clothing. Rinse skin with water/ shower. Consult a physician. In case of eye

contact : After eye contact: rinse out with plenty of water. ... Immediately call in ophthalmologist.

Remove contact lenses. If swallowed : After swallowing: immediately make victim drink water

(two glasses at most). ... (2025-04-28) Methods and materials for containment and cleaning up

: Cover drains. Collect, bind, and pump off spills. Observe possible material restrictions (see

sections 7 and 10). Take up carefully. Dispose of properly. Clean up affected area. Avoid

generation of dusts. ... For precautions see section 2.2. Advice on safe handling : Work under

hood. Do not inhale substance/mixture. Further information on storage conditions : Tightly

closed. Dry. Keep in a well-ventilated place. Keep locked up or in an area accessible only to

qualified or authorized persons. ... (2025-04-28) Prevent fire extinguishing water from

contaminating surface water or the ground water system. ... fighters distance or by wearing

suitable protective clothing. ... Personal precautions, protective equipment and emergency

procedures : Advice for non-emergency personnel: Avoid generation and inhalation of dusts in

all circumstances. Avoid substance contact. Ensure adequate ventilation. Evacuate the danger

area, observe emergency procedures, consult an expert. Advice for emergency responders:

For personal protection see section 8. Environmental precautions : Do not let product enter

drains. --INVALID-LINK--. [2] SAFETY DATA SHEET - Fisher Scientific (2009-09-22)

""

Prevention. Wash face, hands and any exposed skin thoroughly after handling.

"Skin. IF ON SKIN: Wash with plenty of soap and water."

"Eyes. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing."

"Ingestion. IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell."

Disposal. Dispose of contents/container to an approved waste disposal plant.
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Hazards not otherwise classified (HNOC) None identified. ... (2009-09-22) Do not get in

eyes, on skin, or on clothing. Avoid ingestion and inhalation. ... Materials. Strong oxidizing

agents. Strong acids. Strong bases. ... This product does not contain any hazardous

materials with occupational exposure limitsestablished by the region specific regulatory

bodies. ... Ensure adequate ventilation, especially in confined areas. Ensure that eyewash

stations and safety showers are close to the workstation location. ... OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166. Skin and body

protection Wear appropriate protective gloves and clothing to prevent skin exposure. ...

(2009-09-22)

""

Acute Toxicity. Product Information.

Component Information. Toxicologically Synergistic.

Products. No information available.

Irritation. Irritating to eyes and respiratory system.

Sensitization. No information available.

Respiratory Protection. Follow the OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard.

Hygiene Measures. Handle in accordance with good industrial hygiene and safety practice.

... (2009-09-22) General Advice If symptoms persist, call a physician. ... medical attention.

Skin Contact Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician. ... symptoms occur. ... Clean mouth with water and drink

afterwards plenty of water. Get medical attention if symptoms occur. ... None reasonably

foreseeable. --INVALID-LINK--. [3] SAFETY DATA SHEET - Cayman Chemical (2019-04-12)

For research use only, not for human or veterinary use. ... This product is for research only -

Not for human or veterinary use. ... Please refer to the Certificate of Analysis for actual data.

... For long term storage, we suggest that LDN-211904 (oxalate) be stored as supplied at

-20°C. It should be stable for at least one year. ... LDN-211904 (oxalate) is supplied as a

solid. A stock solution may be made by dissolving the LDN-211904 (oxalate) in the solvent of

choice. ... (2019-04-12) For research use only, not for human or veterinary use. ... Avoid
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raising dust. · Do not get in eyes, on skin, or on clothing. · Wash hands thoroughly after

handling. · Do not eat, drink, or smoke when using this product. · Wear appropriate Personal

Protective Equipment. · Avoid breathing dust/fume/gas/mist/vapors/spray. · Use with local

exhaust ventilation. · Transfer using fixed dispensing equipment. ... This product is for

research only - Not for human or veterinary use. ... For long term storage, we suggest that

LDN-211904 (oxalate) be stored as supplied at -20°C. It should be stable for at least one

year. ... LDN-211904 (oxalate) is supplied as a solid. A stock solution may be made by

dissolving the LDN-211904 (oxalate) in the solvent of choice. LDN-211904 (oxalate) is

soluble in organic solvents such as DMSO and dimethyl formamide. The solubility of LDN-

211904 (oxalate) in these solvents is approximately 20 and 10 mg/ml, respectively. ... (2019-

04-12) For research use only, not for human or veterinary use. ... Avoid raising dust. · Do not

get in eyes, on skin, or on clothing. · Wash hands thoroughly after handling. · Do not eat,

drink, or smoke when using this product. · Wear appropriate Personal Protective Equipment.

· Avoid breathing dust/fume/gas/mist/vapors/spray. · Use with local exhaust ventilation. ·

Transfer using fixed dispensing equipment. ... This product is for research only - Not for

human or veterinary use. ... For long term storage, we suggest that LDN-211904 (oxalate) be

stored as supplied at -20°C. It should be stable for at least one year. ... LDN-211904

(oxalate) is supplied as a solid. A stock solution may be made by dissolving the LDN-211904

(oxalate) in the solvent of choice. LDN-211904 (oxalate) is soluble in organic solvents such

as DMSO and dimethyl formamide. The solubility of LDN-211904 (oxalate) in these solvents

is approximately 20 and 10 mg/ml, respectively. Further dilutions of the stock solution into

aqueous buffers or isotonic saline should be made prior to performing biological

experiments. Ensure that the residual amount of organic solvent is insignificant, since

organic solvents may have physiological effects at low concentrations. --INVALID-LINK--

Handling and Safety Guide for LDN-211904 Oxalate

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the safe handling, storage, and disposal of

LDN-211904 oxalate, a potent and reversible EphB3 inhibitor. Adherence to these protocols is

crucial for ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Handling
LDN-211904 oxalate requires careful handling due to its potential hazards. The following

personal protective equipment (PPE) is mandatory when working with this compound in solid or
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solution form.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category Item Specification

Eye Protection Safety glasses or goggles
Conforming to EN166 (EU) or

NIOSH (US) standards.

Hand Protection Nitrile rubber gloves
Dispose of gloves immediately

after use.

Body Protection Protective clothing, Lab coat ---

Respiratory Protection Dust mask or respirator

Required when handling the

solid form to avoid dust

inhalation.

Hazard Identification and First Aid
LDN-211904 oxalate is classified with several hazards that necessitate careful handling and

preparedness for emergency situations.

Table 2: Hazard Identification and Emergency First Aid Procedures
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Hazard GHS Classification First Aid Measures

Skin Contact
May cause an allergic skin

reaction.

Immediately remove all

contaminated clothing. Rinse

skin with water/shower.

Consult a physician.[1]

Eye Contact
Causes serious eye damage.

[1]

Rinse out with plenty of water.

Immediately call an

ophthalmologist. Remove

contact lenses if present and

easy to do so.[1]

Inhalation

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[1]

Move to fresh air. Call a

physician.[1]

Ingestion Harmful if swallowed.

Immediately make the victim

drink water (two glasses at

most). Consult a physician.[1]

Other

Suspected of causing genetic

defects, cancer, and may

damage fertility or the unborn

child. May cause harm to

breast-fed children. Causes

damage to organs through

prolonged or repeated

exposure.[1]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[1]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry, well-ventilated place.[1]
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For long-term storage, keep the solid compound at -20°C for up to one year or at -80°C for

up to six months.[3] Stock solutions should be stored at -80°C for up to six months or -20°C

for one month.

Preparation of Solutions:

LDN-211904 oxalate is soluble in organic solvents like DMSO (approx. 20 mg/ml) and

dimethyl formamide (approx. 10 mg/ml).[3]

Always work in a fume hood when preparing solutions to avoid inhalation of the substance.

[1]

Use fixed dispensing equipment for transferring the compound.[3]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.

Experimental Workflow:

The following diagram outlines a typical workflow for in vitro experiments using LDN-211904
oxalate.
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Experimental workflow for LDN-211904 oxalate.
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Disposal Plan
All waste materials contaminated with LDN-211904 oxalate must be disposed of as hazardous

chemical waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed waste container. Do not pour

down the drain.[1]

Contaminated Materials: All used PPE, disposable labware, and cleaning materials should

be placed in a sealed bag and disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Dispose of

contents/container to an approved waste disposal plant.[1][2]

Mechanism of Action: EphB3 Inhibition
LDN-211904 is a potent and selective inhibitor of the EphB3 receptor tyrosine kinase. In the

context of colorectal cancer, EphB3 activation can lead to the phosphorylation of STAT3, which

promotes cancer stemness and resistance to therapies like Cetuximab. By inhibiting EphB3,

LDN-211904 oxalate blocks this signaling cascade.

The simplified signaling pathway is illustrated below:

EphB3 Receptor STAT3
 phosphorylatesLDN-211904

oxalate
 inhibits

p-STAT3
 becomes

Nucleus
 translocates to Gene Expression

(Stemness, Resistance)

Click to download full resolution via product page

Inhibition of the EphB3-STAT3 signaling pathway by LDN-211904 oxalate.

Experimental Protocols
In Vitro Cell Proliferation Assay (Example)

This protocol is a general guideline and should be adapted for specific cell lines and

experimental questions.
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Cell Seeding: Plate SW48 and SW48R cells in 96-well plates at a density of 5,000 cells/well

and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of LDN-211904 oxalate in DMSO. Further

dilute the stock solution in cell culture medium to achieve the desired final concentrations.

Treatment: Remove the overnight culture medium from the cells and replace it with medium

containing various concentrations of LDN-211904 oxalate, Cetuximab, or a combination of

both. Include a vehicle control (e.g., DMSO).

Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

Viability Assessment: After incubation, assess cell viability using a standard method such as

the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values.

Table 3: Example In Vitro Experimental Parameters

Parameter Value Reference

Cell Lines
SW48, SW48R (Cetuximab-

resistant)

LDN-211904 Oxalate

Concentration

5 µM (for kinase panel

screening)

In Vivo Dosage (mice)
0.1 mg/kg; i.p.; three times a

week for 21 days

IC50 (EphB3) 0.079 µM

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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